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Abstract

This technical guide provides a comprehensive overview of the chemical properties of 9(E)-
Hexadecenoyl chloride (CAS No. 112713-36-7).[1] As a long-chain unsaturated acyl chloride,
this compound is a reactive intermediate with significant potential in organic synthesis,
particularly in the development of novel therapeutic agents and biomaterials. This document
consolidates available data on its physical and chemical characteristics, reactivity, and includes
a representative synthetic protocol. All quantitative data are presented in structured tables for
clarity, and key chemical transformations and experimental workflows are visualized using
logical diagrams.

Introduction

9(E)-Hexadecenoyl chloride, an acyl chloride derivative of 9(E)-Hexadecenoic acid, is a
valuable reagent in synthetic organic chemistry. Its bifunctional nature, combining the reactivity
of an acyl chloride with the specific stereochemistry of a trans-alkene, makes it a versatile
building block for introducing the 16-carbon monounsaturated fatty acyl chain into various
molecular scaffolds. This guide aims to provide researchers and professionals in drug
development with a detailed understanding of its chemical behavior.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3082494?utm_src=pdf-interest
https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9_12-Octadecadienoyl-chloride_-_9Z_12Z
https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Precise experimental data for 9(E)-Hexadecenoyl chloride is not extensively reported in the
literature. However, the properties of its saturated analog, Palmitoyl chloride, and its cis-isomer,
Palmitoleoyl chloride, provide valuable reference points. The following tables summarize the
known and estimated properties.

Table 1: General Properties of 9(E)-Hexadecenoyl Chloride

Property Value Source
IUPAC Name (9E)-Hexadecenoyl chloride

Synonyms (E)-Hexadec-9-enoyl chloride [2]

CAS Number 112713-36-7 [1]
Molecular Formula C16H29CIO [1]
Molecular Weight 272.85 g/mol [1]

Table 2: Physical Properties (with estimations based on analogs)

Property Value (Estimated) Analog Data Source
Appearance Colorless to pale yellow liquid [3114]

Odor Pungent [3]

Boiling Point ~88-90 °C at 0.2 mmHg Palmitoyl chloride[5]
Melting Point Not available

Density ~0.906 g/mL at 25 °C Palmitoyl chloride[5]

Soluble in organic solvents
Solubility (e.g., dichloromethane, ether); Palmitoyl chloride[6]
reacts with water.

Reactivity and Chemical Behavior

As an acyl chloride, 9(E)-Hexadecenoyl chloride is a highly reactive compound, susceptible to
nucleophilic acyl substitution. The electron-withdrawing nature of the chlorine atom renders the

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/24779461
https://pubchem.ncbi.nlm.nih.gov/compound/9_12-Octadecadienoyl-chloride_-_9Z_12Z
https://pubchem.ncbi.nlm.nih.gov/compound/9_12-Octadecadienoyl-chloride_-_9Z_12Z
https://pubchem.ncbi.nlm.nih.gov/compound/9_12-Octadecadienoyl-chloride_-_9Z_12Z
https://pubchem.ncbi.nlm.nih.gov/compound/Palmitoyl-chloride
https://exsyncorp.com/
https://pubchem.ncbi.nlm.nih.gov/compound/Palmitoyl-chloride
https://www.sigmaaldrich.com/GB/en/product/aldrich/p78
https://www.sigmaaldrich.com/GB/en/product/aldrich/p78
https://cymitquimica.com/cas/112-67-4/
https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

carbonyl carbon highly electrophilic.

General Reactivity

The primary reactions of 9(E)-Hexadecenoyl chloride involve the displacement of the chloride
ion by a nucleophile. These reactions are typically rapid and exothermic.

e Hydrolysis: Reacts readily, and often vigorously, with water to form 9(E)-Hexadecenoic acid
and hydrochloric acid.[7]

» Alcoholysis: Reacts with alcohols to form esters. This reaction is a common method for
synthesizing fatty acid esters.

* Aminolysis: Reacts with ammonia and primary or secondary amines to form amides.

The general reaction pathway for the nucleophilic acyl substitution of 9(E)-Hexadecenoyl
chloride is illustrated below.

Products
Reactants
Hydrogen Chloride]
9(E)-Hexadecenoyl Chloride - (HCI)
(R-COCI) Nucleophilic Acyl
= Substitution

){Substituted Producg
Nucleophile (R-CO-Nu)
(Nu-H)

Click to download full resolution via product page

Caption: General Nucleophilic Acyl Substitution Pathway.

Specific Reactions

The following diagram illustrates the products formed from the reaction of 9(E)-Hexadecenoyl
chloride with common nucleophiles.
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Caption: Reactions of 9(E)-Hexadecenoyl Chloride.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 9(E)-Hexadecenoyl chloride is
not readily available. However, a general and widely used method for the preparation of fatty
acid chlorides is the reaction of the corresponding carboxylic acid with a chlorinating agent,
such as thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2). The following is a representative
protocol adapted for the synthesis of 9(E)-Hexadecenoyl chloride from 9(E)-Hexadecenoic
acid using thionyl chloride.

Synthesis of 9(E)-Hexadecenoyl Chloride

Materials:

9(E)-Hexadecenoic acid

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., dichloromethane or toluene)

Round-bottom flask with a reflux condenser and a gas outlet to a trap
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» Magnetic stirrer and heating mantle
Procedure:

o Reaction Setup: In a fume hood, a dry round-bottom flask is charged with 9(E)-
Hexadecenoic acid and a magnetic stir bar. Anhydrous solvent is added to dissolve or
suspend the acid.

» Addition of Thionyl Chloride: Thionyl chloride (typically 1.5 to 2.0 molar equivalents) is added
dropwise to the stirred solution at room temperature. The reaction is exothermic and will
evolve hydrogen chloride (HCI) and sulfur dioxide (SO2) gases, which should be directed to a

suitable acid gas trap.

o Reaction: The reaction mixture is then heated to reflux (typically 40-60 °C) and stirred for 2-4
hours, or until the evolution of gas ceases.

o Work-up: After the reaction is complete, the excess thionyl chloride and solvent are removed
under reduced pressure (rotoevaporation). Care should be taken to avoid overly high
temperatures to prevent degradation of the product.

 Purification: The crude 9(E)-Hexadecenoyl chloride can be purified by vacuum distillation.

The following diagram outlines the general workflow for this synthesis.
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Caption: Synthesis Workflow.

Safety and Handling

9(E)-Hexadecenoyl chloride is expected to have hazards similar to other long-chain acyl
chlorides.

¢ Corrosive: Causes severe skin burns and eye damage.
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» Moisture Sensitive: Reacts with moisture in the air to produce corrosive HCI gas. Handle
under anhydrous conditions (e.g., in a glove box or under an inert atmosphere).

e Lachrymator: Can cause irritation to the eyes and respiratory tract.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles with a face shield, and a lab coat. Work in a well-ventilated fume
hood.

Conclusion

9(E)-Hexadecenoyl chloride is a reactive chemical intermediate with significant potential for
applications in research and development. While specific physical data is limited, its chemical
behavior can be reliably predicted based on the well-established reactivity of acyl chlorides.
The synthetic protocol provided offers a viable route for its preparation. Due to its corrosive and
moisture-sensitive nature, appropriate safety precautions must be strictly adhered to during its
handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Chemical Properties of 9(E)-
Hexadecenoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3082494#what-are-the-chemical-properties-of-9-e-
hexadecenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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